Cas no 2171838-35-8 ((1-ethyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (1-ethyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2171838-35-8
• MF: C₇H₁₁FN₂O₂S
• MW: 206.237843751907
• CID: 6307144
• PubChem ID: 165868560
• Update Time: 2025-10-29

(1-ethyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• EN300-1461434
• 2171838-35-8

• Inchi： 1S/C7H11FN2O2S/c1-3-10-4-7(6(2)9-10)5-13(8,11)12/h4H,3,5H2,1-2H3
• InChI Key： OANOVUUJFDWYLE-UHFFFAOYSA-N
• SMILES： S(CC1=CN(CC)N=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 206.05252693g/mol
• Monoisotopic Mass: 206.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-ethyl-3-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

The Compound CAS No. 2171838-35-8: (1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methanesulfonyl Fluoride

The compound with CAS No. 2171838-35-8, known as (1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methanesulfonyl Fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a methanesulfonyl fluoride group. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is a key structural feature that contributes to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. The methanesulfonyl fluoride group attached to the pyrazole ring is particularly reactive, making it an ideal candidate for use in sulfonating agents and as an intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic substitution reactions has been extensively explored, with researchers focusing on its application in the creation of novel drug delivery systems and biocompatible polymers.

The synthesis of (1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methanesulfonyl Fluoride involves a multi-step process that begins with the preparation of the pyrazole derivative. The introduction of the ethyl and methyl substituents onto the pyrazole ring is typically achieved through Friedel-Crafts alkylation or other electrophilic substitution methods. Subsequent steps involve the attachment of the methanesulfonyl fluoride group, which requires precise control over reaction conditions to ensure optimal yields and purity.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. Recent research has demonstrated that the pyrazole ring can act as a scaffold for various click reactions, including azide–alkyne cycloadditions and other [2+2] or [4+2] cycloaddition processes. These reactions are not only efficient but also highly selective, making them invaluable in the construction of complex molecular architectures.

In terms of applications, (1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methanesulfonyl Fluoride has shown promise in the field of drug discovery. Its ability to modulate enzyme activity through non-covalent interactions has led to its investigation as a potential lead compound for anti-inflammatory and anticancer therapies. Additionally, its role as a building block in medicinal chemistry has been underscored by its use in constructing bioisosteres and mimetics that target specific protein-protein interaction sites.

Another area where this compound has made significant strides is in materials science. The incorporation of (1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methanesulfonyl Fluoride into polymer networks has been shown to enhance mechanical properties such as tensile strength and thermal stability. This is attributed to the strong intermolecular interactions facilitated by the sulfonyl fluoride group, which can form hydrogen bonds with neighboring polymer chains.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) studies have revealed that the presence of electron-donating groups like ethyl and methyl on the pyrazole ring significantly influences its electronic structure. These findings have important implications for its use in optoelectronic devices, where controlling electronic properties is crucial for performance optimization.

In conclusion, (1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methanesulfonyl Fluoride (CAS No. 2171838-35-8) stands out as a versatile and multifaceted compound with applications spanning organic synthesis, materials science, and drug discovery. Its unique structure, reactivity, and compatibility with modern synthetic methodologies make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing both scientific understanding and technological innovation.